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Compound of Interest

Compound Name: (Rac)-EBET-1055

Cat. No.: B12375669 Get Quote

(Rac)-EBET-1055 is a bromodomain and extra-terminal (BET) PROTAC degrader intended for

laboratory research use only.[1][2] As a compound designed to effectively inhibit the growth of

cancer cells, it should be handled with care, and all waste should be considered hazardous

unless otherwise determined by a qualified professional.[1] Proper disposal is crucial to ensure

personnel safety and environmental protection.

This guide provides procedural information for the proper disposal of (Rac)-EBET-1055,

drawing upon standard laboratory safety practices and guidelines for handling potent chemical

compounds.

Chemical and Physical Properties
A summary of the known physicochemical properties of EBET-1055 is provided below. This

information is essential for correct handling and storage.
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Property Value

Molecular Formula C51H54N8O9[1][3]

Molecular Weight 923.02 g/mol [1][4]

Appearance Solid[3]

Storage Conditions -20°C, protect from light, stored under argon[4]

Solubility
DMSO: 100 mg/mL (108.34 mM) with ultrasonic

assistance[4]

Disposal Protocol: A Step-by-Step Approach
The following procedure outlines the recommended steps for the safe disposal of (Rac)-EBET-
1055. This protocol is based on general principles for the disposal of chemotherapy and potent

research compounds.

Waste Categorization: All materials contaminated with (Rac)-EBET-1055 should be treated

as hazardous chemical waste. This includes unused or expired compounds, solutions,

contaminated personal protective equipment (PPE), and labware.

Waste Segregation and Containerization:

Bulk Waste: Unused or expired (Rac)-EBET-1055, as well as solutions with a

concentration greater than 3% by weight, should be collected in a designated, leak-proof,

and clearly labeled hazardous waste container. Following general guidelines for

chemotherapy waste, a black container is often used for bulk hazardous chemical waste.

[5]

Trace Waste: Items with minimal residual contamination, such as empty vials (containing

no more than 3% by weight of the original contents), used PPE (gloves, lab coats), and

contaminated lab supplies (pipette tips, etc.), should be collected in a separate,

designated waste container.[5] For trace chemotherapy waste, yellow containers are

standard.[5]
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Sharps: Any sharps, such as needles or contaminated glassware, must be disposed of in

a puncture-resistant sharps container specifically designated for chemically contaminated

sharps.[5]

Labeling: All waste containers must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "(Rac)-EBET-1055," and any other identifiers required by your

institution's Environmental Health and Safety (EHS) department.

Storage of Waste: Store waste containers in a designated, secure area, away from general

laboratory traffic and incompatible materials, until they are collected for disposal.

Disposal Arrangement: Contact your institution's EHS department or a licensed hazardous

waste disposal contractor to arrange for the pickup and proper disposal of the waste. Do not

dispose of (Rac)-EBET-1055 down the drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagram illustrates the decision-making process for the proper segregation and

disposal of (Rac)-EBET-1055 waste.
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Start: (Rac)-EBET-1055 Waste Generated
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End: Proper Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of (Rac)-EBET-1055.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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